Cas no 863774-58-7 (Dimethylenastron)

Dimethylenastron structure

Product Name:Dimethylenastron

CAS No:863774-58-7

MF:C₁₆H₁₈N₂O₂S

MW:302.391322612762

MDL:MFCD09264157

CID:718514

PubChem ID:11609157

Update Time:2025-08-03

Dimethylenastron Chemical and Physical Properties

Names and Identifiers

- 5(1H)-Quinazolinone,2,3,4,6,7,8-hexahydro-4-(3-hydroxyphenyl)-7,7-dimethyl-2-thioxo-
- Dimethylenastron
- 4-(3-hydroxyphenyl)-7,7-dimethyl-2-sulfanylidene-3,4,6,8-tetrahydro-1H-quinazolin-5-one
- Dimethylnasetron
- Eg5 Inhibitor III, Dimethylenastron
- Rac-Dimethylenastron
- 2,3,4,6,7,8-Hexahydro-4-(3-hydroxyphenyl)-7,7-dimethyl-2-thioxo-5(1H)-quinazolinone
- 7,7-Dimethyl-4-(3-hydroxyphenyl)-5-oxo-3,4,5,6,7,8-hexahydroquinazolin-2(1H)-thione
- Eg5 inhibitor III
- AOB2736
- SYN5065
- BCP17179
- AK548019
- Eg5 Inhib
- 2,3,4,6,7,8-Hexahydro-4-(3-hydroxyphenyl)-7,7-dimethyl-2-thioxo-5(1H)-quinazolinone (ACI)
- DB-218315
- NCGC00387255-04
- MFCD09264157
- D5812
- C76804
- AC-35426
- CS-5480
- 5-hydroxy-4-(3-hydroxyphenyl)-7,7-dimethyl-3,4,6,8-tetrahydroquinazoline-2-thione
- Eg5 Inhibitor IIIDimethylenastron?
- SCHEMBL5178439
- NCGC00387255-02
- GLXC-04015
- DTXSID40469410
- HY-19944
- AS-16431
- Eg5 inhibitor iii,dimethylenastron
- 863774-58-7
- AKOS025142068
- 4-(3-Hydroxyphenyl)-7,7-dimethyl-2-thioxo-2,3,4,6,7,8-hexahydro-5(1h)-quinazolinone
- Eg5 Inhibitor IIIDimethylenastron
- MDL： MFCD09264157
- Inchi： 1S/C16H18N2O2S/c1-16(2)7-11-13(12(20)8-16)14(18-15(21)17-11)9-4-3-5-10(19)6-9/h3-6,14,19H,7-8H2,1-2H3,(H2,17,18,21)
- InChI Key： RUOOPLOUUAYNPY-UHFFFAOYSA-N
- SMILES： O=C1CC(C)(C)CC2NC(NC(C1=2)C1C=C(O)C=CC=1)=S

Computed Properties

Exact Mass: 302.10900
Monoisotopic Mass: 302.10889899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 512
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.4
XLogP3: 2

Experimental Properties

Boiling Point: 475.6±55.0°C at 760 mmHg
Solubility: DMSO: soluble15mg/mL, clear
PSA: 93.45000
LogP: 3.21180

Dimethylenastron Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Dimethylenastron Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC9270-100 mg	Eg5 Inhibitor III（Dimethylenastron）	863774-58-7	>98%	100mg	$450.0	2022-02-28
DC Chemicals	DC9270-250 mg	Eg5 Inhibitor III（Dimethylenastron）	863774-58-7	>98%	250mg	$900.0	2022-02-28
DC Chemicals	DC9270-1 g	Eg5 Inhibitor III（Dimethylenastron）	863774-58-7	>98%	1g	$1800.0	2022-02-28
TRC	D469615-10mg	Dimethylnasetron	863774-58-7		10mg	$167.00	2023-05-18
TRC	D469615-50mg	Dimethylnasetron	863774-58-7		50mg	$626.00	2023-05-18
TRC	D469615-200mg	Dimethylnasetron	863774-58-7		200mg	$1860.00	2023-05-18
MedChemExpress	HY-19944-10mM*1mLinDMSO	Dimethylenastron	863774-58-7	98.68%	10mM*1mLinDMSO	￥847	2023-07-26
MedChemExpress	HY-19944-5mg	Dimethylenastron	863774-58-7	98.07%	5mg	￥700	2025-04-15
MedChemExpress	HY-19944-10mg	Dimethylenastron	863774-58-7	98.07%	10mg	￥1100	2025-04-15
MedChemExpress	HY-19944-50mg	Dimethylenastron	863774-58-7	98.07%	50mg	￥3000	2025-04-15

Dimethylenastron Production Method

Production Method 1

100-83-4

126-81-8

863774-58-7

Reaction Conditions

1.1 Catalysts: 1,2-Benzenedicarboxylic acid, 4,5-dichloro-, zinc salt (1:1) ; 5 h, 100 °C

Reference

The Biginelli reaction under batch and continuous flow conditions: catalysis, mechanism and antitumoral activity

Silva, Gabriel C. O.; et al, RSC Advances, 2015, 5(60), 48506-48515

Production Method 2

100-83-4

126-81-8

863774-58-7

Reaction Conditions

1.1 Catalysts: 12-Tungstophosphoric acid , 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ; 4 h, 90 °C

Reference

Ionic Liquid Effect over the Biginelli Reaction under Homogeneous and Heterogeneous Catalysis

Alvim, Haline G. O.; et al, ACS Catalysis, 2013, 3(7), 1420-1430

Production Method 3

100-83-4

126-81-8

863774-58-7

Reaction Conditions

1.1 Catalysts: 1H-Imidazolium, 3-(carboxymethyl)-1-methyl-, μ-chlorohexachlorodiferrate(1-) (1:… Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ; 2 h, 80 °C

Reference

The Biginelli Reaction with an Imidazolium-Tagged Recyclable Iron Catalyst: Kinetics, Mechanism, and Antitumoral Activity

Ramos, Luciana M.; et al, Chemistry - A European Journal, 2013, 19(13), 4156-4168